Diazald-N-methyl-13C-N-methyl-d3
Diazald-N-methyl-13C-N-methyl-d3
Brand Name:
Vulcanchem
CAS No.:
102832-11-1
VCID:
VC0027612
InChI:
InChI=1S/C8H10N2O3S/c1-7-3-5-8(6-4-7)14(12,13)10(2)9-11/h3-6H,1-2H3/i2+1D3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N(C)N=O
Molecular Formula:
C8H10N2O3S
Molecular Weight:
218.26 g/mol
Diazald-N-methyl-13C-N-methyl-d3
CAS No.: 102832-11-1
Main Products
VCID: VC0027612
Molecular Formula: C8H10N2O3S
Molecular Weight: 218.26 g/mol
| CAS No. | 102832-11-1 |
|---|---|
| Product Name | Diazald-N-methyl-13C-N-methyl-d3 |
| Molecular Formula | C8H10N2O3S |
| Molecular Weight | 218.26 g/mol |
| IUPAC Name | 4-methyl-N-nitroso-N-(trideuterio(113C)methyl)benzenesulfonamide |
| Standard InChI | InChI=1S/C8H10N2O3S/c1-7-3-5-8(6-4-7)14(12,13)10(2)9-11/h3-6H,1-2H3/i2+1D3 |
| Standard InChIKey | FFKZOUIEAHOBHW-JVXUGDAPSA-N |
| Isomeric SMILES | [2H][13C]([2H])([2H])N(N=O)S(=O)(=O)C1=CC=C(C=C1)C |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N(C)N=O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N(C)N=O |
| PubChem Compound | 16211878 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume